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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of ONO-3805, a non-steroidal 5-alpha reductase
(5AR) inhibitor, with other key inhibitors of this enzyme class. The focus of this analysis is the
selectivity of these compounds for the two primary isoforms of 5-alpha reductase: type 1
(5AR1) and type 2 (5AR2). This document summarizes available quantitative data, outlines
typical experimental methodologies for assessing inhibitor selectivity, and visualizes key
pathways and workflows.

Introduction to 5-alpha Reductase and its Inhibitors

5-alpha reductase is a critical enzyme in androgen metabolism, responsible for the conversion
of testosterone to the more potent dihydrotestosterone (DHT). Elevated DHT levels are
implicated in the pathophysiology of various androgen-dependent conditions, including benign
prostatic hyperplasia (BPH), androgenetic alopecia, and prostate cancer. Two principal
isoenzymes of 5-alpha reductase have been identified: 5AR1 and 5AR2. While both catalyze
the same reaction, they exhibit distinct tissue distribution and biochemical properties, making
the development of isoenzyme-selective inhibitors a key strategy in targeted drug development.
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ONO-3805 has been identified as a non-steroidal, selective inhibitor of 5AR1.[1] Understanding
its selectivity profile in comparison to other widely used 5AR inhibitors, such as the 5AR2-
selective finasteride and the dual 5AR1/5AR2 inhibitor dutasteride, is crucial for its potential
therapeutic applications.

Comparative Selectivity of 5-alpha Reductase
Inhibitors

The following table summarizes the inhibitory activity of ONO-3805 and other key 5-alpha
reductase inhibitors against 5AR1 and 5AR2. The data, presented as IC50 (half-maximal
inhibitory concentration) or Ki (inhibition constant) values, are compiled from various in vitro
studies. It is important to note that direct comparative data for ONO-3805 against both human
5AR1 and 5AR2 from a single study is limited in the public domain.

. . Selectivity
Compound Type 5AR1 (IC50/Ki) 5AR2 (IC50/Ki) .
Profile
] 3.9x1071 M Selective 5AR1
ONO-3805 Non-steroidal ) Not Reported .
(Ki)? Inhibitor
] ) Steroidal ~158 - 422 nM ~4.2 -15nM Selective 5AR2
Finasteride ) o
(Azasteroid) (IC50) (IC50) Inhibitor
_ Steroidal ~0.2-7.9nM ~0.05-5.6 nM Dual 5AR1/5AR2
Dutasteride ) o
(Azasteroid) (IC50) (IC50) Inhibitor

Selective 5AR2

Epristeride Steroidal ~480 nM (IC50) ~16 nM (IC50) o
Inhibitor

1Data from a study on rat anterior pituitary gland homogenates; the specific isoenzyme was not
explicitly stated in the abstract, but other literature identifies ONO-3805 as 5AR1 selective.[2]

Signaling Pathway of 5-alpha Reductase

The following diagram illustrates the enzymatic conversion of testosterone to
dihydrotestosterone by 5AR1 and 5AR2 and the points of inhibition by various compounds.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-a-comparative-analysis-of-5-alpha-reductase-isoform-selectivity
https://pubmed.ncbi.nlm.nih.gov/19879888/
https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-a-comparative-analysis-of-5-alpha-reductase-isoform-selectivity
https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-a-comparative-analysis-of-5-alpha-reductase-isoform-selectivity
https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-a-comparative-analysis-of-5-alpha-reductase-isoform-selectivity
https://pubmed.ncbi.nlm.nih.gov/7721654/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Androgen Synthesis

' Testosterone

Inhibitors 5a-Redluction
Irfhibits
ONO-3805
Dihydrotestosterone
(DHT)
Finasteride mhribits

B Desrie 2

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Preparation
Prepare Enzyme Source Prepare Test Compounds
(Recombinant 5AR1 & 5AR2) (e.g., ONO-3805)
In Vitrg Assay

Incubate Enzyme, Substrate,
Cofactor, and Inhibitor

(TLC or HPLC)

(Quantify Conversion)

Data Analysis

Calculate IC50 Values
for 5AR1 and 5AR2

(Separate Substrate and Product)

Determine Selectivity Ratio
(IC50 5AR2 / IC50 5AR1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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